3-(3-(Methoxycarbonyl)phenyl)propiolic acid

• Molecular Formula: C11H8O4
• Molecular Weight: 204.18 g/mol
• IUPAC Name: 3-(3-methoxycarbonylphenyl)prop-2-ynoic acid
• InChI: InChI=1S/C11H8O4/c1-15-11(14)9-4-2-3-8(7-9)5-6-10(12)13/h2-4,7H,1H3,(H,12,13)
• InChI Key: CVUDRTSNIMPNKB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC(=C1)C#CC(=O)O

Description

3-(3-(Methoxycarbonyl)phenyl)propiolic acid is a useful research compound. Its molecular formula is C11H8O4 and its molecular weight is 204.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of methyl 3-(3-(tert-butoxy)-3-oxoprop-1-yn-1-yl)benzoate (9-1) (139 mg, 0.53 mmol) in a mixture of trifluoroacetic acid and dichloromethane (v:v=95:5, 1.5 mL) was stirred at room temperature for 2 h. The mixture was diluted with 1,2-dichloroethane and the whole was evaporated to dryness. The residue was triturated with hexane and the solid was collected by decantation and dried under vacuum to give the title compound 9-2 (102 mg, 94% yield) as a light brown solid.